Cas no 2095409-12-2 (4-methoxy-1,2-dimethylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: 4-methoxy-1,2-dimethylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 2095409-12-2
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• MDL: MFCD30730468
• CID: 4637583
• PubChem ID: 137838431
• Update Time: 2025-06-22

4-methoxy-1,2-dimethylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1,2-dimethylpyrrolidine-2-carboxylic acid hydrochloride

• MDL： MFCD30730468
• Inchi： 1S/C8H15NO3.ClH/c1-8(7(10)11)4-6(12-3)5-9(8)2;/h6H,4-5H2,1-3H3,(H,10,11);1H
• InChI Key： SKRIQKSEUFATTO-UHFFFAOYSA-N
• SMILES： C(C1(CC(OC)CN1C)C)(=O)O.Cl

Additional information on 4-methoxy-1,2-dimethylpyrrolidine-2-carboxylic acid hydrochloride

Professional Introduction to 4-methoxy-1,2-dimethylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 2095409-12-2)

4-methoxy-1,2-dimethylpyrrolidine-2-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2095409-12-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both methoxy and dimethyl substituents in its molecular framework imparts unique chemical and pharmacological properties, making it a subject of intense research interest.

The molecular structure of 4-methoxy-1,2-dimethylpyrrolidine-2-carboxylic acid hydrochloride consists of a pyrrolidine core substituted with a methoxy group at the 4-position and two methyl groups at the 1- and 2-positions. The carboxylic acid moiety at the 2-position, further salted as hydrochloride, enhances its solubility and stability, facilitating its use in various biochemical assays and pharmaceutical formulations. This structural configuration not only contributes to its distinct chemical reactivity but also influences its interaction with biological targets, thereby determining its potential therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. 4-methoxy-1,2-dimethylpyrrolidine-2-carboxylic acid hydrochloride has emerged as a promising candidate in this domain due to its unique structural features. Studies have demonstrated that the methoxy and dimethyl substituents can modulate the electronic properties of the pyrrolidine ring, thereby affecting its binding affinity to biological receptors. This modulation is crucial for designing molecules with enhanced selectivity and reduced side effects, which are key criteria for successful drug candidates.

One of the most compelling aspects of 4-methoxy-1,2-dimethylpyrrolidine-2-carboxylic acid hydrochloride is its potential role in addressing neurological disorders. Preliminary research indicates that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in conditions such as Alzheimer's disease and Parkinson's disease. The pyrrolidine scaffold is known to interact with acetylcholinesterase and other neurotransmitter systems, suggesting that derivatives like 4-methoxy-1,2-dimethylpyrrolidine-2-carboxylic acid hydrochloride could serve as lead compounds for developing next-generation therapeutics. These findings are particularly exciting given the growing global burden of neurodegenerative diseases.

The pharmacokinetic profile of 4-methoxy-1,2-dimethylpyrrolidine-2-carboxylic acid hydrochloride is another critical area of investigation. Its hydrochloride salt form enhances bioavailability, allowing for more efficient absorption and distribution within the body. Additionally, the compound's metabolic stability suggests that it can be administered repeatedly without significant degradation, making it suitable for chronic therapeutic use. These attributes are essential for ensuring that the compound remains effective over prolonged periods, which is often a limiting factor in drug development.

Advances in computational chemistry have further accelerated the study of 4-methoxy-1,2-dimethylpyrrolidine-2-carboxylic acid hydrochloride. Molecular modeling techniques have been employed to predict how this compound interacts with target proteins at an atomic level. These simulations have provided valuable insights into optimizing its structure to improve binding affinity and selectivity. By leveraging computational tools alongside experimental validation, researchers can rapidly screen potential derivatives and identify those with enhanced pharmacological properties.

The synthesis of 4-methoxy-1,2-dimethylpyrrolidine-2-carboxylic acid hydrochloride represents another significant achievement in synthetic organic chemistry. The development of efficient synthetic routes has enabled researchers to produce this compound in scalable quantities, which is essential for both preclinical studies and potential commercialization. Modern synthetic methodologies have focused on minimizing side reactions and maximizing yield, ensuring that the final product meets stringent purity standards required for pharmaceutical applications.

In conclusion,4-methoxy-1,2-dimethylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 2095409-12-2) stands out as a versatile and promising compound in the realm of pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to evolve,this compound holds great promise for contributing to advancements in therapeutic interventions across multiple disease areas.